4-Chloro-5-(2-methoxyethoxy)-2-nitrobenzaldehyde

• Molecular Formula: C10H10ClNO5
• Molecular Weight: 259.64 g/mol
• IUPAC Name: 4-chloro-5-(2-methoxyethoxy)-2-nitrobenzaldehyde
• InChI: InChI=1S/C10H10ClNO5/c1-16-2-3-17-10-4-7(6-13)9(12(14)15)5-8(10)11/h4-6H,2-3H2,1H3
• InChI Key: AXMRXZHVNLKIFG-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C(=C1)C=O)[N+](=O)[O-])Cl

Description

4-Chloro-5-(2-methoxyethoxy)-2-nitrobenzaldehyde is a useful research compound. Its molecular formula is C10H10ClNO5 and its molecular weight is 259.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene (300 mg; 1.22 mmol) in DMF (3 ml) was treated with tert.butoxy-bis(dimethylamino)methan (1.06 ml; 5.1 mmol) in DMF (13 ml) at 160° C. for 20 min. The reaction mixture was evaporated to dryness and taken up in THF (6 ml). NalO4 (1.6 g; 7.3 mmol) in water (25 ml) was added at room temperature within 0.5 h and after stirring for another 1 h, the reaction mixture was extracted with EtOAc twice. The combined organic phases were dried over Na2SO4 and evaporated to dryness to yield the intermediate 4-chloro-5-(2-methoxyethoxy)-2-nitrobenzaldehyde as brown solid (360 mg; quant.). 4-chloro-5-(2-methoxyethoxy)-2-nitrobenzaldehyde (360 mg; 1.22 mmol) and (methoxycarbonylmethylen)triphenylphosphoran (449 mg; 1.34 mmol) were refluxed for 1 h in toluene (20 ml). After cooling the reaction mixture, toluene (100 ml) was added and the resulting crystals filtered off and purified via chromatography (SiO2, TBME/hexanes 1/1) to yield the title compound as a cis-trans mixture (290 mg). Recrystallisation from hot TBME rendered the pure trans isomer (180 mg; 47%) as slightly yellow crystals.